Palladium(II) chloride
Palladium(II) chloride
Palladium chloride appears as dark brown crystals. (NTP, 1992)
Palladium(II) chloride is a palladium coordination entity consisting of palladium(II) bound to two chlorine atoms. It has a role as a catalyst.
Palladium(II) chloride is a chloride of palladium. It is a common starting material in palladium chemistry. Palladium(II) chloride is sometimes used to test for the corrosion-resistance of stainless steel and can be found in carbon monoxide detectors. Palladium is a chemical element with the chemical symbol Pd and an atomic number of 46. It is found as a free metal alloyed with gold and other platinum group metals and in the rare minerals cooperite and polarite. (L794, A30)
Palladium(II) chloride is a palladium coordination entity consisting of palladium(II) bound to two chlorine atoms. It has a role as a catalyst.
Palladium(II) chloride is a chloride of palladium. It is a common starting material in palladium chemistry. Palladium(II) chloride is sometimes used to test for the corrosion-resistance of stainless steel and can be found in carbon monoxide detectors. Palladium is a chemical element with the chemical symbol Pd and an atomic number of 46. It is found as a free metal alloyed with gold and other platinum group metals and in the rare minerals cooperite and polarite. (L794, A30)
Brand Name:
Vulcanchem
CAS No.:
7647-10-1
VCID:
VC21132556
InChI:
InChI=1S/2ClH.Pd/h2*1H;/q;;+2/p-2
SMILES:
Cl[Pd]Cl
Molecular Formula:
Cl2Pd
Molecular Weight:
177.32 g/mol
Palladium(II) chloride
CAS No.: 7647-10-1
Cat. No.: VC21132556
Molecular Formula: Cl2Pd
Molecular Weight: 177.32 g/mol
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Specification
| Description | Palladium chloride appears as dark brown crystals. (NTP, 1992) Palladium(II) chloride is a palladium coordination entity consisting of palladium(II) bound to two chlorine atoms. It has a role as a catalyst. Palladium(II) chloride is a chloride of palladium. It is a common starting material in palladium chemistry. Palladium(II) chloride is sometimes used to test for the corrosion-resistance of stainless steel and can be found in carbon monoxide detectors. Palladium is a chemical element with the chemical symbol Pd and an atomic number of 46. It is found as a free metal alloyed with gold and other platinum group metals and in the rare minerals cooperite and polarite. (L794, A30) |
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| CAS No. | 7647-10-1 |
| Molecular Formula | Cl2Pd |
| Molecular Weight | 177.32 g/mol |
| IUPAC Name | palladium(2+);dichloride |
| Standard InChI | InChI=1S/2ClH.Pd/h2*1H;/q;;+2/p-2 |
| Standard InChI Key | PIBWKRNGBLPSSY-UHFFFAOYSA-L |
| SMILES | Cl[Pd]Cl |
| Canonical SMILES | [Cl-].[Cl-].[Pd+2] |
| Colorform | Red rhombic crystals; hygroscopic Brown to brownish violet powde |
| Melting Point | 934 °F (DECOMP) (NTP, 1992) 678-680 °C |
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